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Compound of Interest

Compound Name: Boc-2-Nal-OH

Cat. No.: B558725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and key

characteristics of N-tert-butoxycarbonyl-3-(2-naphthyl)-L-alanine (Boc-2-Nal-OH). This

valuable amino acid derivative is a critical building block in peptide synthesis, particularly for

creating peptides with enhanced biological activity and for the development of peptide-based

therapeutics.

Chemical Structure and Identification
Boc-2-Nal-OH is a derivative of the unnatural amino acid L-3-(2-naphthyl)alanine. The alpha-

amino group is protected by a tert-butoxycarbonyl (Boc) group, a common protecting group in

peptide chemistry. This protection prevents unwanted side reactions during peptide coupling.

The defining feature of this molecule is the bulky naphthyl group attached to the β-carbon of

the alanine backbone, which imparts unique properties to peptides that incorporate it.

The structure of Boc-2-Nal-OH is as follows:

(2S)-2-[(tert-butoxycarbonyl)amino]-3-(naphthalen-2-yl)propanoic acid[1]

Key identifiers for Boc-2-Nal-OH are summarized in the table below.
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Identifier Value

Chemical Formula C18H21NO4[2][3]

Molecular Weight 315.36 g/mol [2]

CAS Number 58438-04-3[2]

SMILES CC(C)(C)OC(=O)N--INVALID-LINK--C(=O)O

InChI

InChI=1S/C18H21NO4/c1-18(2,3)23-17(22)19-

15(16(20)21)11-12-8-9-13-6-4-5-7-14(13)10-

12/h4-10,15H,11H2,1-3H3,(H,19,22)

(H,20,21)/t15-/m0/s1

Physicochemical and Characterization Data
The physical and chemical properties of Boc-2-Nal-OH are crucial for its handling, storage, and

application in synthesis. A summary of key characterization data is presented below.

Property Value

Appearance White to off-white powder or crystals

Purity (HPLC) ≥97.0% to >99%

Melting Point
~95 °C (decomposes), 79-83 °C (literature

value)

Optical Rotation ([α]20/D) +45 ± 2° (c = 1% in ethanol)

Synthesis of Boc-2-Nal-OH
The most common method for the synthesis of Boc-2-Nal-OH involves the protection of the

amino group of L-3-(2-naphthyl)alanine using di-tert-butyl dicarbonate (Boc anhydride, Boc₂O)

under basic conditions.

Synthesis Workflow
The logical workflow for the synthesis of Boc-2-Nal-OH is depicted in the following diagram.
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Synthesis Workflow for Boc-2-Nal-OH
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Acidification (1M HCl to pH 2)

Extraction with Ethyl Acetate

Drying over Na₂SO₄

Concentration under vacuum

Boc-2-Nal-OH
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Caption: A flowchart illustrating the key steps in the synthesis of Boc-2-Nal-OH.
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Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of Boc-2-Nal-OH.

Materials:

L-3-(2-naphthyl)alanine

Di-tert-butyl dicarbonate (Boc₂O)

1,4-Dioxane

1 M Sodium hydroxide (NaOH) aqueous solution

1 M Hydrochloric acid (HCl) aqueous solution

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a mixture of 1,4-dioxane and 1 M aqueous NaOH solution at 0°C, add L-3-(2-

naphthyl)alanine.

To this suspension, add di-tert-butyl dicarbonate (Boc₂O).

Stir the mixture at room temperature for approximately 5 hours.

After the reaction is complete, adjust the pH of the reaction mixture to 2 by adding 1 M

aqueous HCl solution.

Extract the product from the aqueous layer using ethyl acetate.

Dry the combined organic layers over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under vacuum to yield the final product,

Boc-3-(2-Naphthyl)-L-alanine.
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A reported yield for a similar procedure is approximately 95%.[4]

Spectroscopic Data
While a comprehensive set of NMR data is not readily available in all public databases, a ¹³C

NMR spectrum for Boc-3-(2-naphthyl)-L-alanine can be found on PubChem.[1] This data is

crucial for the structural confirmation of the synthesized compound. Researchers should

perform their own analytical characterization, including ¹H NMR, ¹³C NMR, and mass

spectrometry, to verify the identity and purity of the synthesized Boc-2-Nal-OH.

Applications in Research and Development
Boc-2-Nal-OH is a key intermediate in the synthesis of various peptides and peptidomimetics.

The incorporation of the 2-naphthylalanine residue can influence the conformational properties

of the peptide, enhance its binding affinity to biological targets, and improve its metabolic

stability. Its applications are prominent in the fields of drug discovery and development,

particularly in the design of agonists and antagonists for G-protein coupled receptors (GPCRs)

and other therapeutic targets.

Conclusion
This technical guide has provided a detailed overview of the structure, synthesis, and

characterization of Boc-2-Nal-OH. The provided experimental protocol and characterization

data serve as a valuable resource for researchers and professionals in the fields of peptide

chemistry and drug development. The unique properties conferred by the 2-naphthylalanine

moiety make Boc-2-Nal-OH an important tool for the design and synthesis of novel peptide-

based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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